Cas no 928713-84-2 (2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde
• CAS No: 928713-84-2
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• MDL: MFCD08753287
• CID: 999042
• PubChem ID: 17606334
• Update Time: 2025-08-05

2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde
• 2-(4-chlorophenyl)pyrimidine-5-carbaldehyde(SALTDATA: FREE)
• ASISCHEM C63597

• MDL： MFCD08753287
• Inchi： 1S/C11H7ClN2O/c12-10-3-1-9(2-4-10)11-13-5-8(7-15)6-14-11/h1-7H
• InChI Key： BUGWBANLAMFQAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 218.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 42.85000
• LogP: 2.60950

2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde

Introduction to 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde (CAS No. 928713-84-2)

2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 928713-84-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde consists of a pyrimidine core substituted with a 4-chlorophenyl group at the 2-position and an aldehyde functional group at the 5-position. This arrangement confers distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of the aldehyde group, in particular, makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex molecules with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Pyrimidine derivatives have emerged as a prominent class of compounds in this domain due to their ability to modulate key signaling pathways. Among these, 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde has been investigated for its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

Studies have demonstrated that the aldehyde moiety in 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde can engage in covalent bonding with specific residues in target proteins, leading to potent inhibition. This covalent interaction often results in higher affinity and selectivity compared to non-covalent inhibitors. Furthermore, the chlorophenyl group introduces lipophilicity, which can enhance membrane permeability and improve oral bioavailability, crucial factors for drug development.

Recent advances in computational chemistry and structure-based drug design have facilitated the optimization of 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde derivatives. Molecular docking studies have identified key pharmacophores within the compound that contribute to its binding affinity for CDKs. These insights have guided the synthesis of analogs with improved potency and reduced off-target effects. For instance, modifications at the 4-chlorophenyl ring have been explored to enhance interactions with the ATP-binding site of CDKs, leading to more effective inhibition.

Beyond its potential as a CDK inhibitor, 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde has also been investigated for its antimicrobial properties. Pyrimidine derivatives are known to exhibit activity against various bacterial and fungal strains due to their ability to disrupt nucleic acid synthesis or metabolic pathways. Preliminary studies suggest that 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde can inhibit the growth of certain resistant strains by interfering with essential enzymatic processes.

The synthesis of 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde involves multi-step organic reactions, typically starting from readily available precursors such as 4-chlorobenzaldehyde and malononitrile. The condensation reaction between these compounds forms the pyrimidine core, followed by functional group transformations to introduce the aldehyde moiety at the 5-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

In conclusion, 2-(4-Chlorophenyl)pyrimidine-5-carbaldehyde (CAS No. 928713-84-2) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation as a kinase inhibitor and antimicrobial agent underscores its significance in developing novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing unmet medical needs.